bis(trifluoromethylsulfonyl)azanide;3-methyl-1H-imidazol-3-ium
Overview
Description
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-Methylimidazole Bis(trifluoromethanesulfonyl)imide, also known as bis(trifluoromethylsulfonyl)azanide; 3-methyl-1H-imidazol-3-ium:
Electrolytes in Energy Storage Devices
1-Methylimidazole Bis(trifluoromethanesulfonyl)imide is widely used as an electrolyte in various energy storage devices, including lithium-ion and sodium-ion batteries. Its high ionic conductivity and thermal stability make it an excellent choice for improving the efficiency and safety of these batteries . Additionally, it is used in supercapacitors and other advanced energy storage systems due to its ability to operate at high voltages and temperatures.
Catalysis in Organic Synthesis
This compound serves as a catalyst in numerous organic synthesis reactions. Its unique ionic properties facilitate various chemical transformations, including alkylation, acylation, and polymerization reactions. Researchers have utilized it to develop more efficient and selective catalytic processes, which are crucial for producing pharmaceuticals, agrochemicals, and other fine chemicals .
Solvent for Chemical Reactions
1-Methylimidazole Bis(trifluoromethanesulfonyl)imide is also employed as a solvent in chemical reactions. Its ability to dissolve a wide range of organic and inorganic compounds makes it a versatile medium for conducting reactions under mild conditions. This property is particularly valuable in green chemistry, where the goal is to minimize the use of hazardous solvents and reduce environmental impact .
Electrochemical Applications
In electrochemical applications, this compound is used in the development of sensors and biosensors. Its high ionic conductivity and stability enhance the performance of electrochemical devices, making them more sensitive and reliable. These sensors are used in various fields, including environmental monitoring, medical diagnostics, and industrial process control .
Ionic Liquids for Separation Processes
1-Methylimidazole Bis(trifluoromethanesulfonyl)imide is a key component in the formulation of ionic liquids used for separation processes. These ionic liquids are employed in the extraction and purification of metals, organic compounds, and gases. Their tunable properties allow for the selective separation of target substances, improving the efficiency and sustainability of separation technologies .
Photovoltaic Cells
In the field of renewable energy, this compound is used in the development of photovoltaic cells, particularly dye-sensitized solar cells (DSSCs). Its role as an electrolyte in DSSCs enhances the conversion efficiency and stability of these solar cells, contributing to the advancement of solar energy technologies .
Lubricants and Additives
1-Methylimidazole Bis(trifluoromethanesulfonyl)imide is also explored as a lubricant and additive in various industrial applications. Its unique ionic properties provide excellent lubrication under extreme conditions, such as high temperatures and pressures. This makes it suitable for use in advanced machinery and automotive applications .
Antistatic and Anticorrosion Coatings
This compound is used in the formulation of antistatic and anticorrosion coatings. Its ionic nature helps in dissipating static charges and protecting metal surfaces from corrosion. These coatings are applied in electronics, aerospace, and marine industries to enhance the durability and performance of materials .
properties
IUPAC Name |
bis(trifluoromethylsulfonyl)azanide;3-methyl-1H-imidazol-3-ium |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2.C2F6NO4S2/c1-6-3-2-5-4-6;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h2-4H,1H3;/q;-1/p+1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDTAXUVLXYGRNE-UHFFFAOYSA-O |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CNC=C1.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F6N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylimidazole Bis(trifluoromethanesulfonyl)imide | |
CAS RN |
353239-08-4 |
Source
|
| Record name | 1-Methylimidazole Bis(trifluoromethanesulfonyl)imide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
